Cas no 31129-95-0 (5-(3-Hydroxyphenyl)pentanoic acid)

5-(3-Hydroxyphenyl)pentanoic acid is a phenolic fatty acid derivative characterized by a hydroxyphenyl group attached to a five-carbon aliphatic chain terminating in a carboxylic acid. This compound exhibits unique physicochemical properties due to its amphiphilic structure, combining aromatic and aliphatic moieties. The phenolic hydroxyl group at the meta-position enhances its potential as a synthetic intermediate in pharmaceutical and biochemical applications. Its balanced hydrophilicity and lipophilicity make it suitable for studies involving lipid metabolism or as a building block for more complex molecules. The compound's structural features suggest possible antioxidant activity, while the carboxyl group provides reactivity for further chemical modifications. Its well-defined structure and purity make it valuable for research in medicinal chemistry and material science applications.

5-(3-Hydroxyphenyl)pentanoic acid structure

31129-95-0 structure

Product Name:5-(3-Hydroxyphenyl)pentanoic acid

CAS No:31129-95-0

MF:C₁₁H₁₄O₃

MW:194.227063655853

CID:1084028

PubChem ID:10559720

Update Time:2025-07-02

5-(3-Hydroxyphenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

- 5-(3-Hydroxyphenyl)pentanoic acid
- 5-(3-Hydroxyphenyl)valeric acid
- CHEBI:137517
- DB-349610
- Z1262513974
- DTXSID301009422
- 31129-95-0
- 3-Hydroxyphenyl-valeric acid
- AKOS022182667
- EN300-112940
- SCHEMBL1049248
- Benzenepentanoic acid, 3-hydroxy-
- 5-(3-hydroxyphenyl)pentanoicAcid
- Inchi： 1S/C11H14O3/c12-10-6-3-5-9(8-10)4-1-2-7-11(13)14/h3,5-6,8,12H,1-2,4,7H2,(H,13,14)
- InChI Key： CMLIEOOXQFWANJ-UHFFFAOYSA-N
- SMILES： OC(CCCCC1C=C(O)C=CC=1)=O

Computed Properties

Exact Mass: 194.094294304g/mol
Monoisotopic Mass: 194.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 57.5Å²

5-(3-Hydroxyphenyl)pentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H100698-10mg	5-(3-hydroxyphenyl)pentanoic Acid	31129-95-0		10mg	$ 92.00	2023-09-07
TRC	H100698-50mg	5-(3-hydroxyphenyl)pentanoic Acid	31129-95-0		50mg	$ 299.00	2023-09-07
TRC	H100698-100mg	5-(3-hydroxyphenyl)pentanoic Acid	31129-95-0		100mg	$ 448.00	2023-09-07
Enamine	EN300-112940-0.05g	5-(3-hydroxyphenyl)pentanoic acid	31129-95-0	95%	0.05g	$205.0	2023-10-26
Enamine	EN300-112940-0.1g	5-(3-hydroxyphenyl)pentanoic acid	31129-95-0	95%	0.1g	$306.0	2023-10-26
Enamine	EN300-112940-0.25g	5-(3-hydroxyphenyl)pentanoic acid	31129-95-0	95%	0.25g	$438.0	2023-10-26
Enamine	EN300-112940-0.5g	5-(3-hydroxyphenyl)pentanoic acid	31129-95-0	95%	0.5g	$691.0	2023-10-26
Enamine	EN300-112940-1.0g	5-(3-hydroxyphenyl)pentanoic acid	31129-95-0	95%	1g	$884.0	2023-06-09
Enamine	EN300-112940-2.5g	5-(3-hydroxyphenyl)pentanoic acid	31129-95-0	95%	2.5g	$1735.0	2023-10-26
Enamine	EN300-112940-5.0g	5-(3-hydroxyphenyl)pentanoic acid	31129-95-0	95%	5g	$2566.0	2023-06-09